Cas no 33209-75-5 (4-(2-methoxyphenyl)butanoic acid)
4-(2-Methoxyphenyl)butanoic acid is a substituted phenylbutanoic acid derivative featuring a methoxy group at the ortho position of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and fine chemical applications. Its structural attributes, including the carboxylic acid functionality and methoxy substituent, make it valuable for further derivatization, such as esterification or amidation. The methoxy group enhances electron density, influencing reactivity in electrophilic aromatic substitution or metal-catalyzed coupling reactions. With consistent purity and stability, it is suitable for research and industrial-scale processes requiring precise control over molecular architecture.
33209-75-5 structure
Product Name:4-(2-methoxyphenyl)butanoic acid
CAS No:33209-75-5
MF:C11H14O3
MW:194.227063655853
MDL:MFCD00796491
CID:294109
PubChem ID:4092372
Update Time:2025-05-21
4-(2-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid,2-methoxy-
- 4-(2-Methoxyphenyl)butyric Acid
- 4-(2-METHOXYPHENYL)BUTANOIC ACID
- 4-(2-Methoxy-phenyl)-butyric acid
- 4-(2-anisyl)-butyric acid
- 4-(2-Methoxyphenyl)-butanoic acid
- 4-(2-Methoxy-phenyl)-buttersaeure
- 4-o-Anisylbuttersaeure
- AC1N3SJD
- AG-A-65845
- AG-F-11828
- CTK4H0173
- o-Methoxyphenylbutyric acid
- SureCN3264881
- SCHEMBL3264881
- AS-60600
- DTXSID50399219
- 33209-75-5
- M2926
- 4-(2-methoxyphenyl)butanoicAcid
- CS-0215429
- 2-Methoxy-benzenebutanoic acid
- T72313
- EN300-246741
- AKOS000301528
- MFCD00796491
- DB-348566
- DB-262562
- 4-(2-methoxyphenyl)butanoic acid
-
- MDL: MFCD00796491
- Inchi: 1S/C11H14O3/c1-14-10-7-3-2-5-9(10)6-4-8-11(12)13/h2-3,5,7H,4,6,8H2,1H3,(H,12,13)
- InChI Key: DEOJMVLFGSPFIZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1CCCC(=O)O
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 160°C/3mmHg(lit.)
- Flash Point: 123.4±14.4 °C
- PSA: 46.53
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-(2-methoxyphenyl)butanoic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:0-10°C
4-(2-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032736-500mg |
4-(2-Methoxyphenyl)butyric Acid |
33209-75-5 | 500mg |
3251.0CNY | 2021-07-13 | ||
| TRC | M708878-10mg |
2-Methoxy-benzenebutanoic Acid |
33209-75-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M708878-50mg |
2-Methoxy-benzenebutanoic Acid |
33209-75-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M708878-100mg |
2-Methoxy-benzenebutanoic Acid |
33209-75-5 | 100mg |
$ 135.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | LW882-200mg |
4-(2-Methoxyphenyl)butyric Acid |
33209-75-5 | 97.0%(GC&T) | 200mg |
¥450.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M866997-1g |
4-(2-Methoxyphenyl)butyric Acid |
33209-75-5 | ≥97% | 1g |
1,076.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032736-500mg |
4-(2-Methoxyphenyl)butyric Acid |
33209-75-5 | 500mg |
3251CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M2926-1G |
4-(2-methoxyphenyl)butanoic acid |
33209-75-5 | 97.0%(GC&T) | 1G |
¥690.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M2926-5G |
4-(2-methoxyphenyl)butanoic acid |
33209-75-5 | 97.0%(GC&T) | 5G |
¥1990.0 | 2022-07-29 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M2926-1G |
4-(2-Methoxyphenyl)butyric Acid |
33209-75-5 | >97.0%(GC)(T) | 1g |
¥650.00 | 2024-04-16 |
4-(2-methoxyphenyl)butanoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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